An In-depth Technical Guide to the Molecular Structure and Binding Sites of Ciraparantag Acetate
An In-depth Technical Guide to the Molecular Structure and Binding Sites of Ciraparantag Acetate
For Researchers, Scientists, and Drug Development Professionals
Abstract
Ciraparantag (B606701) Acetate (B1210297), also known as aripazine and PER977, is a novel anticoagulant reversal agent with a broad spectrum of activity. This document provides a comprehensive technical overview of its molecular structure, binding sites, and the experimental methodologies used to characterize its interactions. Ciraparantag Acetate functions through a mechanism of non-covalent binding, primarily involving charge-charge interactions and hydrogen bonding, to neutralize the effects of various anticoagulants, including heparins and direct oral anticoagulants (DOACs). While specific quantitative binding affinities such as dissociation constants (Kd) are not extensively reported in publicly available literature, this guide synthesizes the existing data to elucidate its mechanism of action.
Molecular Structure of Ciraparantag Acetate
Ciraparantag is a synthetic, cationic molecule specifically designed to bind to and neutralize anticoagulant drugs.[1][2] The active moiety, ciraparantag, is formulated as an acetate salt.
Chemical and Physical Properties:
| Property | Value | Reference |
| Systematic Name | N1,N1'-(PIPERAZINE-1,4-DIYLBIS(PROPANE-1,3-DIYL))BIS-L-ARGININAMIDE | USAN |
| Other Names | Aripazine, PER977 | [1] |
| Molecular Formula (Active Moiety) | C22H48N12O2 | [3][4] |
| Molecular Weight (Active Moiety) | 512.7 g/mol | [4] |
| Formulation | Acetate Salt (C22H48N12O2 · xC2H4O2) | [5] |
The core structure of ciraparantag consists of two L-argininamide units, which are responsible for its cationic nature at physiological pH due to the guanidinium (B1211019) groups. These are linked by a piperazine-containing aliphatic chain, providing flexibility and appropriate spacing for interaction with its target molecules.
Binding Sites and Mechanism of Action
Ciraparantag Acetate acts as a reversal agent by directly binding to anticoagulant molecules, thereby preventing them from interacting with their endogenous targets in the coagulation cascade.[1][2] This binding is non-covalent and is primarily driven by electrostatic interactions and hydrogen bonding.[1][2]
Target Anticoagulants:
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Heparins:
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Direct Oral Anticoagulants (DOACs):
The cationic nature of the L-argininamide moieties of ciraparantag is crucial for its interaction with the anionic sulfate (B86663) groups of heparins. For DOACs, the binding is also thought to involve a combination of charge-charge interactions and hydrogen bonding with various functional groups on the anticoagulant molecules.[1] Importantly, studies have shown that ciraparantag does not bind to coagulation factors or other plasma proteins, highlighting its specificity for the anticoagulant drugs themselves.[1]
Binding Affinity Data
Direct quantitative binding affinities such as dissociation constants (Kd) or inhibition constants (Ki) for the interaction of Ciraparantag Acetate with its target anticoagulants are not widely available in the published literature. However, semi-quantitative data from heparin affinity chromatography provides evidence of a strong ionic interaction.
Table 1: Elution of Ciraparantag from a Heparin Affinity Column
| Elution Condition (NaCl Concentration) | Elution Time of Ciraparantag (minutes) | Elution Time of Acetate Control (minutes) |
| 0.55 M | 7.10 | 2.47 |
| 0.65 M | Not specified | Not specified |
| 0.75 M | 4.39 | Not specified |
Data sourced from a study demonstrating the ionic nature of the interaction. A longer elution time at a given salt concentration indicates a stronger binding affinity.
Experimental Protocols
The binding of Ciraparantag Acetate to anticoagulants has been primarily investigated using dynamic light scattering (DLS) and heparin affinity chromatography.
Dynamic Light Scattering (DLS)
Objective: To demonstrate a physical association between ciraparantag and anticoagulant molecules in solution.
Methodology:
-
Sample Preparation: Solutions of Ciraparantag Acetate and the target anticoagulant (e.g., UFH, LMWH, or a DOAC) are prepared separately in a suitable aqueous buffer at physiological pH.
-
Instrumentation: A dynamic light scattering instrument is used to measure the hydrodynamic radius of the molecules in solution.
-
Measurement:
-
The DLS profile of Ciraparantag Acetate alone is measured to establish a baseline particle size distribution.
-
The DLS profile of the anticoagulant alone is also measured.
-
Ciraparantag Acetate and the anticoagulant are mixed, and the DLS profile of the mixture is recorded.
-
-
Data Analysis: An increase in the apparent particle size (hydrodynamic radius) in the mixture compared to the individual components indicates a physical association or binding between ciraparantag and the anticoagulant.[1]
Heparin Affinity Chromatography
Objective: To characterize the ionic nature of the binding between ciraparantag and heparin.
Methodology:
-
Column Preparation: A chromatography column is packed with a heparin-conjugated stationary phase. The column is equilibrated with a low-salt buffer.
-
Sample Loading: A solution of Ciraparantag Acetate is loaded onto the heparin affinity column.
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Elution: The column is washed with the equilibration buffer to remove any non-specifically bound molecules. Subsequently, a salt gradient (e.g., increasing concentrations of NaCl) is applied to elute the bound ciraparantag.
-
Detection: The eluate is monitored by UV absorbance to detect the elution of ciraparantag.
-
Data Analysis: The salt concentration required to elute ciraparantag from the column provides a measure of the strength of the ionic interaction. A higher salt concentration is needed to disrupt stronger ionic bonds.[1]
Visualizations
Signaling Pathway of Ciraparantag Acetate's Mechanism of Action
Caption: Mechanism of action of Ciraparantag Acetate in reversing anticoagulation.
Experimental Workflow for DLS Analysis
Caption: Workflow for assessing Ciraparantag-anticoagulant binding via DLS.
Logical Relationship in Heparin Affinity Chromatography
Caption: Principle of Ciraparantag-heparin interaction in affinity chromatography.
References
- 1. ashpublications.org [ashpublications.org]
- 2. repository.ubn.ru.nl [repository.ubn.ru.nl]
- 3. Educational resources - Medthority Connect [connect.medthority.com:443]
- 4. Heparin-binding peptide as a novel affinity tag for purification of recombinant proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. medchemexpress.com [medchemexpress.com]
